Cas no 1118567-45-5 (Benzene, 4-bromo-1-chloro-2-[[4-[2-(cyclopropyloxy)ethoxy]phenyl]methyl]-)

• Product Name: Benzene, 4-bromo-1-chloro-2-[[4-[2-(cyclopropyloxy)ethoxy]phenyl]methyl]-
• CAS No: 1118567-45-5
• MF: C₁₈H₁₈BrClO₂
• MW: 381.691323757172
• CID: 4537823
• PubChem ID: 59557755
• Update Time: 2025-04-24

Benzene, 4-bromo-1-chloro-2-[[4-[2-(cyclopropyloxy)ethoxy]phenyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-bromo-1-chloro-2-[[4-[2-(cyclopropyloxy)ethoxy]phenyl]methyl]-
• 4-broMo-1-chloro-2-(4-(2-cyclopropoxyethoxy)benzyl)benzene
• Benzene, 4-?bromo-?1-?chloro-?2-?[[4-?[2-?(cyclopropyloxy)?ethoxy]?phenyl]?methyl]?-
• DB-218756
• RMJWBNIWLGMQDS-UHFFFAOYSA-N
• SCHEMBL499441
• 1118567-45-5

• Inchi： 1S/C18H18BrClO2/c19-15-3-8-18(20)14(12-15)11-13-1-4-16(5-2-13)21-9-10-22-17-6-7-17/h1-5,8,12,17H,6-7,9-11H2
• InChI Key： RMJWBNIWLGMQDS-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC=C(Br)C=C1CC1=CC=C(OCCOC2CC2)C=C1

Computed Properties

• Exact Mass: 380.01787Da
• Monoisotopic Mass: 380.01787Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes